![molecular formula C16H14BrFOS B1324874 4'-Bromo-2'-fluoro-3-(4-thiomethylphenyl)propiophenone CAS No. 898781-59-4](/img/structure/B1324874.png)
4'-Bromo-2'-fluoro-3-(4-thiomethylphenyl)propiophenone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-Bromo-2'-fluoro-3-(4-thiomethylphenyl)propiophenone, also known as 4-Bromo-2'-fluoro-3-thiophenyl-4-methylpropiophenone, is a synthetic compound with a wide range of applications. It is a colorless to slightly yellow crystalline solid that can be used in a variety of scientific research applications. Due to its unique properties, it has become an important tool in the fields of organic synthesis, photochemistry, and medicinal chemistry.
Scientific Research Applications
Electronic Properties in Polythiophenes
A study by Gohier et al. (2013) involved synthesizing various thiophene derivatives, including 3-fluoro-4-hexylthiophene, to analyze their electronic properties. This research is relevant for understanding the electronic behavior of similar compounds like 4'-Bromo-2'-fluoro-3-(4-thiomethylphenyl)propiophenone in polythiophene materials. The findings suggest potential applications in electronic devices due to the impact of fluorine and bromine substituents on the electronic properties of thiophene-based compounds (Gohier et al., 2013).
Electrooptical Properties in Liquid Crystals
Gray and Kelly (1981) explored the electrooptical properties of various fluorine-substituted phenyl compounds in liquid crystals. This research provides insights into the potential use of this compound in developing new liquid crystal materials with specific electrooptical characteristics (Gray & Kelly, 1981).
Copolymer Synthesis and Analysis
Kharas et al. (2016) investigated the synthesis and characteristics of novel copolymers using various substituted propenoates and styrene, including fluorine and bromine-substituted compounds. This study's relevance lies in understanding how this compound might behave in similar copolymerization processes, potentially leading to new materials with unique thermal and structural properties (Kharas et al., 2016).
Crystal Structure Analysis
Nagaraju et al. (2018) focused on the crystal structure of a compound containing a thiophene moiety and fluorophenyl group. This study is pertinent to understanding the molecular and crystal structure of this compound, which could be critical for its application in material science and pharmaceuticals (Nagaraju et al., 2018).
Photoreaction Mechanisms in Argon Matrices
Nanbu et al. (2012) investigated the photoreaction mechanisms of fluorophenol derivatives in low-temperature argon matrices. This research can provide insights into how this compound might behave under similar conditions, especially in photoreaction studies and applications (Nanbu et al., 2012).
Synthesis of Radiopharmaceuticals
Ross et al. (2011) described a methodology to synthesize 4-[18F]Fluorophenol from a related compound. This could be relevant for understanding the synthetic pathways involving this compound, especially in the context of developing radiopharmaceuticals (Ross et al., 2011).
properties
IUPAC Name |
1-(4-bromo-2-fluorophenyl)-3-(4-methylsulfanylphenyl)propan-1-one |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14BrFOS/c1-20-13-6-2-11(3-7-13)4-9-16(19)14-8-5-12(17)10-15(14)18/h2-3,5-8,10H,4,9H2,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BMNPDSPRFKGLTN-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1=CC=C(C=C1)CCC(=O)C2=C(C=C(C=C2)Br)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14BrFOS |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50644392 |
Source
|
Record name | 1-(4-Bromo-2-fluorophenyl)-3-[4-(methylsulfanyl)phenyl]propan-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50644392 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
353.3 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
898781-59-4 |
Source
|
Record name | 1-(4-Bromo-2-fluorophenyl)-3-[4-(methylsulfanyl)phenyl]propan-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50644392 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.